Cas no 66416-73-7 (4-Amino-3-iodophenol)

• Product Name: 4-Amino-3-iodophenol
• CAS No: 66416-73-7
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD16999396
• CID: 1028388
• PubChem ID: 11160672
• Update Time: 2025-07-19

4-Amino-3-iodophenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-iodophenol
• PS-11902
• FT-0732176
• 66416-73-7
• 3-Iodo-4-aminophenol
• SCHEMBL5101489
• MFCD16999396
• AKOS015854740
• G10300
• MB25412
• DTXSID40457296
• A867458
• Phenol, 4-amino-3-iodo-
• InChI=1/C6H6INO/c7-5-3-4(9)1-2-6(5)8/h1-3,9H,8H2
• CS-0317408
• LVXHSULEIVXXMO-UHFFFAOYSA-
• DB-022265

• MDL： MFCD16999396
• Inchi： 1S/C6H6INO/c7-5-3-4(9)1-2-6(5)8/h1-3,9H,8H2
• InChI Key： LVXHSULEIVXXMO-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1N)O

Computed Properties

• Exact Mass: 234.94898
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Iodophenols

Additional information on 4-Amino-3-iodophenol

Comprehensive Guide to 4-Amino-3-iodophenol (CAS No. 66416-73-7): Properties, Applications, and Industry Insights

4-Amino-3-iodophenol (CAS No. 66416-73-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic compound features an amino group (–NH₂) and an iodine substituent on a phenol ring, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-Amino-3-iodophenol synthesis", "CAS 66416-73-7 applications", and "iodophenol derivatives in drug development", reflecting its growing relevance in modern science.

The compound’s molecular formula, C₆H₆INO, and molecular weight of 235.03 g/mol contribute to its reactivity and solubility profile. Its iodo-substituted phenol structure enables selective functionalization, a feature highly sought after in cross-coupling reactions and catalytic processes. Recent studies highlight its role in designing fluorescent probes and bioimaging agents, aligning with the surge in demand for non-invasive diagnostic tools. Keywords such as "iodophenol-based sensors" and "amino phenol derivatives in biotechnology" are increasingly popular in academic and industrial queries.

In pharmaceutical research, 4-Amino-3-iodophenol serves as a precursor for targeted therapeutics, particularly in oncology and neurology. Its ability to modulate enzyme activity and bind to specific receptors has spurred interest in precision medicine. For instance, its derivatives are explored in tyrosine kinase inhibitors, a hot topic linked to cancer treatment breakthroughs. Searches for "phenol intermediates in drug formulation" and "CAS 66416-73-7 safety data" underscore the compound’s dual focus on innovation and regulatory compliance.

Environmental and sustainability trends have also influenced the compound’s applications. As industries shift toward green chemistry, 4-Amino-3-iodophenol is investigated for eco-friendly synthesis routes, such as catalytic iodination using biodegradable reagents. Queries like "sustainable halogenation methods" and "reducing waste in phenol derivative production" reflect this shift. Additionally, its potential in photovoltaic materials and organic electronics aligns with the global push for renewable energy solutions.

From a commercial perspective, the compound’s supply chain and pricing are influenced by factors like iodine availability and regulatory policies. Analysts tracking "specialty chemicals market trends" often cite iodophenol derivatives as a niche segment with steady growth. Proper storage conditions (e.g., protection from light and moisture) and handling protocols are critical to maintaining its stability, as noted in technical datasheets.

In summary, 4-Amino-3-iodophenol (CAS No. 66416-73-7) bridges multiple scientific disciplines, offering solutions for healthcare, energy, and sustainability challenges. Its evolving applications and integration with cutting-edge technologies ensure its prominence in future research and industrial workflows.